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Compound of Interest

Compound Name: IT-143A

Cat. No.: B1243627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of IT-
143A, also known as 1,1,1-Trifluoroethane, HFC-143a, or R-143a. Adherence to these

procedures is critical for ensuring laboratory safety, environmental protection, and regulatory

compliance. IT-143A is a colorless, flammable gas that can form explosive mixtures with air

and may decompose into toxic hydrogen fluoride fumes when heated.[1] Therefore, meticulous

handling and disposal are paramount.

Immediate Safety and Handling
Before initiating any disposal-related activities, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-resistant

gloves, and a lab coat. All procedures involving IT-143A should be conducted in a well-

ventilated area, preferably within a fume hood, and away from any potential ignition sources

such as open flames, sparks, or hot surfaces.

In the event of a leak, evacuate the area immediately. If it is safe to do so, stop the flow of gas.

Increase ventilation to the area and use non-sparking tools to handle any leaking containers.

Disposal Pathways
The primary principle for the disposal of IT-143A is the prevention of its release into the

atmosphere due to its high Global Warming Potential (GWP). The approved disposal methods
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are Recycling/Reclamation and Destruction.

1. Recycling and Reclamation:

For uncontaminated or minimally contaminated IT-143A, recycling or reclamation is the

preferred method. This involves returning the chemical to the supplier or a certified refrigerant

reclamation facility. These facilities will purify the gas to meet industry standards for reuse.

2. Destruction:

If IT-143A is contaminated and cannot be reclaimed, it must be destroyed using approved

technologies. The most common method of destruction is high-temperature incineration. This

process must be carried out in a licensed industrial facility equipped to handle fluorinated

compounds and to scrub acidic byproducts from the exhaust gases.

Quantitative Data for IT-143A
The following table summarizes key quantitative data for IT-143A to facilitate risk assessment

and handling procedures.
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Property Value Source

Chemical Formula C2H3F3 [1]

Molecular Weight 84.04 g/mol [2]

Boiling Point -47°C [1]

Melting Point -111°C [1]

Flash Point Flammable Gas N/A

Lower Explosive Limit 7.1% by volume in air [1]

Upper Explosive Limit 15.1% by volume in air [1]

Vapor Pressure 10,640 hPa @ 20°C N/A

Global Warming Potential

(100-year)
4470 N/A

Ozone Depletion Potential 0 [1]

Water Solubility 0.99 g/L @ 25°C N/A

Groundwater Quality Criterion 5000 µg/L (Interim) [3]

Practical Quantitation Level

(PQL)
60 µg/L (ppb) [3]

Experimental Protocols
Representative Laboratory-Scale Incineration Protocol
for Fluorinated Hydrocarbons
Disclaimer: The following is a representative protocol for the thermal destruction of a fluorinated

hydrocarbon like IT-143A in a laboratory setting. A specific, peer-reviewed, and published

protocol for the laboratory-scale incineration of IT-143A is not readily available. This protocol is

based on general principles of laboratory waste incineration and should be adapted and

performed by qualified personnel with a thorough understanding of the facility's specific

equipment and safety procedures. A comprehensive hazard assessment must be conducted

before proceeding.
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Objective: To safely and effectively destroy a small quantity of IT-143A gas in a controlled

laboratory environment.

Materials:

A certified laboratory-scale incinerator equipped with a secondary combustion chamber and

an appropriate off-gas scrubbing system (e.g., a packed-bed scrubber with a basic solution

like sodium hydroxide to neutralize acidic gases such as HF).

A cylinder of IT-143A with a regulator and a mass flow controller.

Inert gas supply (e.g., Nitrogen) for purging.

Appropriate analytical equipment for monitoring off-gas composition (e.g., Fourier Transform

Infrared Spectroscopy (FTIR) or Gas Chromatography-Mass Spectrometry (GC-MS)).

Personal Protective Equipment (PPE): Flame-retardant lab coat, chemical splash goggles,

face shield, and cryogenic gloves if handling liquid-phase IT-143A.

Procedure:

System Preparation:

Ensure the laboratory incinerator and the off-gas scrubbing system are in proper working

order and have been recently inspected and certified.

Prepare the scrubbing solution (e.g., 1 M Sodium Hydroxide) and fill the scrubber to the

appropriate level.

Start the incinerator and allow it to reach the target operating temperatures. The primary

combustion chamber should be at a minimum of 850°C, and the secondary chamber at a

minimum of 1100°C to ensure complete destruction.[4]

Purge the entire system, including the feed lines, with an inert gas like nitrogen to remove

any residual oxygen.

Introduction of IT-143A:
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Connect the IT-143A cylinder to the incinerator's injection port through the mass flow

controller.

Set the mass flow controller to a low, predetermined flow rate. The flow rate should be

calculated to ensure that the concentration of IT-143A in the combustion chamber remains

well below the lower explosive limit when mixed with the primary fuel and air.

Slowly initiate the flow of IT-143A into the primary combustion chamber.

Combustion and Monitoring:

Continuously monitor the incinerator's temperature, pressure, and the composition of the

off-gases using the analytical equipment.

Monitor for the presence of undestroyed IT-143A and any hazardous byproducts such as

hydrogen fluoride (HF) and carbon monoxide (CO) in the exhaust stream.

Adjust the flow rate of IT-143A, fuel, and air as necessary to maintain stable combustion

and achieve a destruction and removal efficiency (DRE) of at least 99.99%.

Shutdown:

Once the desired quantity of IT-143A has been destroyed, stop the flow of the gas.

Continue to operate the incinerator with the primary fuel for a short period to ensure that

any residual IT-143A is destroyed.

Purge the feed lines with inert gas.

Follow the manufacturer's standard procedure for shutting down the incinerator.

Waste Management:

The spent scrubbing solution will be alkaline and contain fluoride salts. It must be

neutralized and disposed of as hazardous waste in accordance with local regulations.

Any solid residue or ash from the incinerator should also be tested and disposed of as

hazardous waste.
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Caption: Disposal pathway for IT-143A based on contamination assessment.
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Caption: Workflow for the laboratory-scale incineration of IT-143A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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